Cas no 2138090-12-5 (4-Methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol)

• Product Name: 4-Methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol
• CAS No: 2138090-12-5
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5777191
• PubChem ID: 165498253
• Update Time: 2025-06-24

4-Methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138090-12-5
• EN300-1160125
• 4-methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol
• 4-Methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol

• Inchi： 1S/C14H27NO/c1-10-6-12(7-10)9-15(3)14-8-13(16)5-4-11(14)2/h10-14,16H,4-9H2,1-3H3
• InChI Key： JSZSEBGLQXBYSH-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N(C)CC1CC(C)C1

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol

Chemical Profile of 4-Methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol (CAS No. 2138090-12-5)

4-Methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol, identified by its CAS number 2138090-12-5, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a cyclohexane backbone substituted with various functional groups, which contribute to its diverse chemical properties and reactivity.

The molecular structure of 4-Methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol incorporates several key motifs that are of interest in medicinal chemistry. The presence of a methyl group at the 4-position of the cyclohexane ring, along with a highly substituted amino group at the 3-position, suggests potential interactions with biological targets such as enzymes and receptors. These structural elements are often exploited to modulate binding affinity and selectivity, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The 4-Methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol structure, with its intricate stereochemistry, presents challenges and opportunities for virtual screening and experimental validation. Studies have indicated that similar scaffolds may exhibit inhibitory effects on certain metabolic pathways, making them candidates for further investigation in therapeutic contexts.

In the realm of drug discovery, the synthesis of analogs derived from 4-Methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol has been explored to optimize its pharmacological profile. Modifications to the substituents on the cyclohexane ring can alter solubility, metabolic stability, and target engagement. For instance, replacing one of the methyl groups with a hydroxyl or carboxyl moiety might enhance binding interactions or influence clearance rates. Such structural modifications are often guided by high-throughput screening data and kinetic studies.

The molecular diversity inherent in compounds like 4-Methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol is leveraged in libraries designed for fragment-based drug development. By examining closely related molecules, researchers can identify key pharmacophoric elements that contribute to biological activity. This approach has been successful in identifying lead compounds for diseases ranging from oncology to neurodegenerative disorders. The cyclohexane derivative serves as a valuable building block in this context.

From a synthetic chemistry perspective, the preparation of 4-Methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol involves multi-step reactions that showcase the versatility of modern synthetic methodologies. Key steps may include nucleophilic substitution, reductive amination, and ring-closing metathesis. Each transformation is carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. Advances in catalytic systems have also facilitated more efficient routes to complex stereocenters.

The biological evaluation of 4-Methyl-3-{methyl[(3-methylcyclobutyl)methyl]amino}cyclohexan-1-ol has revealed intriguing properties that warrant further exploration. Preclinical studies suggest potential activity against enzymes involved in inflammation and pain signaling pathways. The compound’s ability to interact with these targets may make it relevant for conditions such as arthritis or neuropathic pain. Additionally, its structural similarity to known bioactive molecules provides a scaffold for rational drug design.

Future research directions may focus on improving the synthetic accessibility of analogs derived from 4-Methyl-3-{methyl[(3-methylcyclobutyl)methyIAMINO)cyclohexan-lrol while maintaining or enhancing biological efficacy. Techniques such as flow chemistry and biocatalysis could streamline production processes, enabling faster iteration in drug discovery programs. Furthermore, interdisciplinary collaborations between chemists, biologists, and computer scientists will be crucial in deciphering the complex interactions between this compound and its potential targets.

The integration of machine learning models into virtual screening pipelines has accelerated the identification of promising candidates like 4-MethyI--{methyI[(")-me thylicyclobutyl)methyI)amino)cyc lohexan-I--01. These models can predict binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles based on structural features alone. By combining experimental data with computational insights, researchers can prioritize compounds for further testing more efficiently than traditional methods alone allow.

In conclusion,4-Methyll--{methyll([(")-me thylicyclobutyl)methyll)amino)cycl ohexan-I--01 (CAS No.. 2138090--12--5) represents an interesting example of how structural complexity can be harnessed for therapeutic purposes.. Its unique architecture offers opportunities for innovation across multiple disciplines within pharmaceutical science.. As research progresses.. this compound will likely continue to influence new developments both in synthetic methodology an dbiological application..